Cas no 22276-98-8 (7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-bromo-N-hydroxy-)

7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-bromo-N-hydroxy- structure
22276-98-8 structure
Product Name:7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-bromo-N-hydroxy-
CAS No:22276-98-8
MF:C6H5BrN4O
MW:229.034099340439
CID:258437
PubChem ID:276393
Update Time:2025-04-19

7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-bromo-N-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-bromo-N-hydroxy-
    • 4-Hydroxylamino-5-brom-7H-pyrrolo< 2.3-d> pyrimidin
    • 5-bromo-n-hydroxy-7h-pyrrolo[2,3-d]pyrimidin-4-amine
    • AC1L5JQF
    • AC1Q26L4
    • AR-1G7531
    • N-(5-bromo-7H-pyrrolo[2,3-d]pyrimidin-4-yl)-hydroxylamine
    • NSC124151
    • Probes1_000328
    • Probes2_000476
    • DTXSID80298549
    • 22276-98-8
    • NSC-124151
    • SCHEMBL6469764
    • Inchi: 1S/C6H5BrN4O/c7-3-1-8-5-4(3)6(11-12)10-2-9-5/h1-2,12H,(H2,8,9,10,11)
    • InChI Key: JVUUUGJEIKOGFO-UHFFFAOYSA-N
    • SMILES: BrC1=CNC2C1=C(NO)N=CN=2

Computed Properties

  • Exact Mass: 227.96475
  • Monoisotopic Mass: 227.964673
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.8
  • XLogP3: 1.2

Experimental Properties

  • Density: 2.182
  • Boiling Point: 486.8°C at 760 mmHg
  • Flash Point: 248.2°C
  • Refractive Index: 1.902
  • PSA: 73.83
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